Cas no 105655-95-6 (Butanoic acid, 3,4-diamino-, hydrochloride)

• Product Name: Butanoic acid, 3,4-diamino-, hydrochloride
• CAS No: 105655-95-6
• MF: C₄H₁₁ClN₂O₂
• MW: 154.595340013504
• CID: 1159766
• PubChem ID: 73554951
• Update Time: 2025-04-20

Butanoic acid, 3,4-diamino-, hydrochloride Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 3,4-diamino-, hydrochloride
• (R)-(+)-3,4-diaminobutanoic acid dihydrochloride
• 3,4-Diaminobutanoic acid hydrochloride
• 1071516-23-8
• 3,4-Diaminobutanoic acid xhydrochloride
• 105655-95-6
• SCHEMBL8725851

• Inchi： 1S/C4H10N2O2.ClH/c5-2-3(6)1-4(7)8;/h3H,1-2,5-6H2,(H,7,8);1H
• InChI Key： PKCUCMGDNMFLIP-UHFFFAOYSA-N
• SMILES： Cl.OC(CC(CN)N)=O

Computed Properties

• Exact Mass: 154.0509053g/mol
• Monoisotopic Mass: 154.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 84.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.3Ų

Experimental Properties

• PSA: 89.34000
• LogP: 0.94970